4-(4-Methoxy-pyrazol-1-ylmethyl)-benzoic acid

• IUPAC Name: 4-[(4-methoxypyrazol-1-yl)methyl]benzoic acid
• InChI: InChI=1S/C12H12N2O3/c1-17-11-6-13-14(8-11)7-9-2-4-10(5-3-9)12(15)16/h2-6,8H,7H2,1H3,(H,15,16)
• InChI Key: SLFKNPNDSFNZLS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN(N=C1)CC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol

Description

4-(4-Methoxy-pyrazol-1-ylmethyl)-benzoic acid, also known as 4-MMPB, is a synthetic compound with a wide range of applications in scientific research. It is a white crystalline solid that is used as a reagent in organic synthesis, as a corrosion inhibitor, and as a catalyst in various reactions. In recent years, 4-MMPB has been extensively studied for its potential biological activities and its ability to act as an inhibitor of certain enzymes.

Scientific Research Applications

Chemical Stability and Degradation Pathways

One area of research focuses on the stability and degradation of related chemical compounds, such as nitisinone, which shares structural similarities with pyrazole derivatives. A study employing liquid chromatography coupled with mass spectrometry (LC-MS/MS) aimed to determine the stability of nitisinone under various conditions, identifying degradation products and their stability. This research contributes to a better understanding of the chemical properties and potential risks associated with the medical application of compounds like 4-(4-Methoxy-pyrazol-1-ylmethyl)-benzoic acid (H. Barchańska et al., 2019).

Biological Activity of Carboxylic Acids

Another study reviewed the biological activities of natural carboxylic acids, including their antioxidant, antimicrobial, and cytotoxic activities. The structural differences of selected carboxylic acids significantly affect their biological properties. This research highlights the potential of carboxylic acids and their derivatives, such as this compound, in developing new therapeutic agents with specific biological activities (B. Godlewska-Żyłkiewicz et al., 2020).

Antioxidant and Anticancer Properties

The antioxidant and anticancer properties of chromone derivatives, closely related to pyrazole carboxylic acids, have been extensively studied. Chromones' biological activities are linked to their antioxidant properties, suggesting their potential in delaying or inhibiting cell impairment leading to diseases. This research underlines the importance of structural features like double bonds and hydroxyl groups in radical scavenging activity, relevant to the study of pyrazole derivatives (Preeti Yadav et al., 2014).

Impact on Gut Functions by Benzoic Acid Derivatives

Research on benzoic acid, a compound structurally related to this compound, indicates its potential to regulate gut functions. Benzoic acid has been shown to improve gut functions, including digestion, absorption, and barrier functions, through its antibacterial and antifungal properties. This suggests the broader potential of benzoic acid derivatives in promoting gut health (X. Mao et al., 2019).

Synthesis and Therapeutic Applications of Indazole Derivatives

Indazole derivatives, similar in heterocyclic structure to pyrazole carboxylic acids, have been found to possess a wide range of biological activities. A patent review covering the last five years highlights the pharmacological importance of indazole scaffolds, including their anticancer and anti-inflammatory activities. This underscores the potential for developing novel therapeutic agents based on the structural framework of compounds like this compound (Ireen Denya et al., 2018).